Alloaromadendrene

• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1aR,4aS,7R,7aS,7bS)-1,1,7-trimethyl-4-methylidene-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulene
• InChI: InChI=1S/C15H24/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h10-14H,1,5-8H2,2-4H3/t10-,11-,12-,13+,14-/m1/s1
• InChI Key: ITYNGVSTWVVPIC-XGFWRYKXSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]2[C@H]1[C@H]3[C@H](C3(C)C)CCC2=C
• SMILES: CC1CCC2C1C3C(C3(C)C)CCC2=C
• Synonyms: alloaromadendrene

Description

Alloaromadendrene is a natural product found in Valeriana officinalis, Melaleuca leucadendra, and other organisms with data available.

Scientific Research Applications

Biotransformation in Microorganisms

Alloaromadendrene has been studied for its biotransformation by the plant pathogenic micro-organism Glomerella cingulata. This process involves oxidation at specific sites on the compound, forming triols which are hydroxylated at various carbon positions. These transformations are significant for understanding the microbial interaction with sesquiterpenoids like this compound (Miyazawa, Uemura, & Kameoka, 1995).

Role in Marine Organisms

A study on soft corals like Clavularia viridis and Sarcophyton acutangulum revealed the presence of (+)-alloaromadendrene. The structural determination of these compounds, including this compound, enhances our understanding of marine biodiversity and the chemical composition of marine organisms (Yasumoto, Mada, Ooi, & Kusumi, 2000).

Antiproliferative Properties

This compound has shown antiproliferative properties in studies involving the Red Sea soft coral Sarcophyton glaucum. It exhibited potent inhibition of cell proliferation in specific cancer cell lines, suggesting its potential role in cancer research (Sawant, Youssef, Sylvester, Wali, & Sayed, 2007).

Synthetic Studies

Synthetic studies have been conducted to achieve the stereoselective total syntheses of compounds like (+)-aromadendrene and (−)-alloaromadendrene. These syntheses are crucial for advancing our knowledge of organic chemistry and the potential pharmaceutical applications of these compounds (Tanaka et al., 1996).

Antioxidant and Anti-Aging Effects

Research on Cinnamomum osmophloeum leaves indicated that this compound plays a key role in protecting against oxidative stress and prolonging the lifespan of Caenorhabditis elegans. This suggests potential applications in developing treatments to delay aging (Yu et al., 2014).

Chemical Composition Analysis

Analytical studies involving this compound have focused on understanding its role in essential oils and their chemical structure. For example, oxidation and reduction reactions on this compound have been investigated to produce various alcohols, contributing to our knowledge of essential oil composition (Bombarda et al., 2001).